Cas no 128217-53-8 (5-(Phenylmethoxy)-2-pentenoic Acid Ethyl Ester)

5-(Phenylmethoxy)-2-pentenoic Acid Ethyl Ester structure
128217-53-8 structure
Product name:5-(Phenylmethoxy)-2-pentenoic Acid Ethyl Ester
CAS No:128217-53-8
MF:C14H18O3
MW:234.29092
CID:1061991
PubChem ID:71340586

5-(Phenylmethoxy)-2-pentenoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

    • 5-(Phenylmethoxy)-2-pentenoic Acid Ethyl Ester
    • 5-(Phenylmethoxy)-2-
    • methyl 5-phenylmethoxypent-2-enoate
    • Methyl 5-(benzyloxy)pent-2-enoate
    • 128217-53-8
    • AKOS030241057
    • DTXSID80767745
    • Inchi: InChI=1S/C13H16O3/c1-15-13(14)9-5-6-10-16-11-12-7-3-2-4-8-12/h2-5,7-9H,6,10-11H2,1H3
    • InChI Key: RVALDTQCCVGPIC-UHFFFAOYSA-N
    • SMILES: COC(=O)C=CCCOCC1=CC=CC=C1

Computed Properties

  • Exact Mass: 220.109944368g/mol
  • Monoisotopic Mass: 220.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.2
  • Topological Polar Surface Area: 35.5Ų

5-(Phenylmethoxy)-2-pentenoic Acid Ethyl Ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
P335885-250mg
5-(Phenylmethoxy)-2-pentenoic Acid Ethyl Ester
128217-53-8
250mg
$1860.00 2023-05-17
TRC
P335885-25mg
5-(Phenylmethoxy)-2-pentenoic Acid Ethyl Ester
128217-53-8
25mg
$236.00 2023-05-17

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